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Compound of Interest

Compound Name: (3-Oxopiperazin-2-yl)acetic acid

Cat. No.: B1335547 Get Quote

Technical Guide: (3-Oxopiperazin-2-yl)acetic
acid
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a concise overview of the fundamental physicochemical

properties of (3-Oxopiperazin-2-yl)acetic acid. The information is presented to be a valuable

resource for professionals engaged in chemical research and drug development.

Physicochemical Properties
The core quantitative data for (3-Oxopiperazin-2-yl)acetic acid and its hydrochloride salt are

summarized in the table below for straightforward reference and comparison.

Property
(3-Oxopiperazin-2-yl)acetic
acid

(3-Oxopiperazin-2-yl)acetic
acid hydrochloride

Molecular Formula C₆H₁₀N₂O₃[1] C₆H₁₁ClN₂O₃[2]

Molecular Weight 158.16 g/mol [1] 194.61 g/mol [2]

Isomeric SMILES C1CNC(=O)C(N1)CC(=O)O[1] Not Available

CAS Number 405214-33-7[1] Not Available
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Experimental Protocols
Detailed experimental protocols for the synthesis or biological assays of (3-Oxopiperazin-2-
yl)acetic acid are not readily available in the public domain based on the conducted search.

However, a synthetic methodology for a structurally related compound, (Z)-4-(2-(3-

Oxopiperazin-2-ylidene)acetyl)benzoic acid, has been reported.[3] Researchers may refer to

this synthesis as a potential starting point for developing a synthetic route to (3-Oxopiperazin-
2-yl)acetic acid. The published procedure involves the reaction of a precursor with

ethylenediamine in ethanol and acetic acid.[3]

Data Visualization
The following diagram illustrates the logical relationship between the chemical name, molecular

formula, and molecular weight of (3-Oxopiperazin-2-yl)acetic acid.

(3-Oxopiperazin-2-yl)acetic acid Molecular Formula
C₆H₁₀N₂O₃

has Molecular Weight
158.16 g/mol

corresponds to

Click to download full resolution via product page

Chemical Identity of (3-Oxopiperazin-2-yl)acetic acid

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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